Cas no 1175028-47-3 (2-Chloro-5-fluorophenylacetyl chloride)

• Product Name: 2-Chloro-5-fluorophenylacetyl chloride
• CAS No: 1175028-47-3
• MF: C₈H₅Cl₂FO
• MW: 207.02910399437
• CID: 2156588
• Update Time: 2025-05-19

2-Chloro-5-fluorophenylacetyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluorophenylacetyl chloride
• FCH1418293
• PC300006

• Inchi： 1S/C8H5Cl2FO/c9-7-2-1-6(11)3-5(7)4-8(10)12/h1-3H,4H2
• InChI Key： ZPJNESGHLYIALN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Chloro-5-fluorophenylacetyl chloride

2-Chloro-5-fluorophenylacetyl chloride (CAS No. 1175028-47-3)

2-Chloro-5-fluorophenylacetyl chloride is a highly reactive organic compound with the CAS registry number 1175028-47-3. This compound belongs to the class of acyl chlorides, which are widely used in organic synthesis due to their electrophilic acylating properties. The molecule consists of a benzene ring substituted with a chlorine atom at the 2-position and a fluorine atom at the 5-position, with an acetyl chloride group attached to the benzene ring. This unique structure makes it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of 2-chloro-5-fluorophenylacetyl chloride typically involves the acylation of 2-chloro-5-fluorobenzene using an appropriate acylating agent, such as acetyl chloride, in the presence of a catalyst like aluminum chloride. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for synthesizing this compound, reducing waste and improving overall process sustainability.

One of the most significant applications of 2-chloro-5-fluorophenylacetyl chloride is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive compounds, including anti-inflammatory agents, antiviral drugs, and anticancer therapies. For instance, researchers have utilized this compound to develop novel analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects. The presence of both chlorine and fluorine substituents on the benzene ring enhances the compound's reactivity and selectivity in these reactions.

In addition to its role in drug development, 2-chloro-5-fluorophenylacetyl chloride has found applications in materials science. It is used as a precursor for synthesizing advanced polymers and coatings with tailored properties, such as high thermal stability and UV resistance. Recent studies have explored its use in creating nanocomposites for applications in electronics and aerospace industries.

The chemical stability of 2-chloro-5-fluorophenylacetyl chloride is influenced by its substituents. The electron-withdrawing effects of chlorine and fluorine atoms deactivate the benzene ring, making it less susceptible to nucleophilic aromatic substitution. However, the acetyl chloride group remains highly reactive, enabling it to undergo nucleophilic acyl substitution readily under mild conditions. This dual reactivity makes it a versatile building block in organic synthesis.

From an environmental perspective, understanding the fate and behavior of 2-chloro-5-fluorophenylacetyl chloride is crucial for its safe handling and disposal. Recent research has focused on its biodegradation pathways under various environmental conditions, aiming to minimize its ecological footprint. Advanced analytical techniques, such as mass spectrometry and chromatography, have been employed to study its degradation products and assess their toxicity.

In conclusion, 2-chloro-5-fluorophenylacetyl chloride (CAS No. 1175028-47-3) is a versatile compound with wide-ranging applications across multiple industries. Its unique structure, reactivity, and compatibility with modern synthetic methods make it an essential intermediate in contemporary chemical research. As scientific advancements continue to unfold, this compound is expected to play an even more pivotal role in developing innovative solutions for healthcare, materials science, and beyond.